Cas no 885-98-3 (1,4-Benzenediol,2,5-dimethyl-, 1,4-diacetate)

• Product Name: 1,4-Benzenediol,2,5-dimethyl-, 1,4-diacetate
• CAS No: 885-98-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 730098
• Update Time: 2024-03-01

1,4-Benzenediol,2,5-dimethyl-, 1,4-diacetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,5-dimethyl-, 1,4-diacetate
• (4-acetyloxy-2,5-dimethylphenyl) acetate

• Inchi： 1S/C12H14O4/c1-7-5-12(16-10(4)14)8(2)6-11(7)15-9(3)13/h5-6H,1-4H3
• InChI Key： HUJQFHOCNAVWBX-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=CC(C)=C(OC(=O)C)C=C1C

Computed Properties

• Exact Mass: 222.089
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.126
• Boiling Point: 296.6°C at 760 mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.505

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters